Cas no 1187591-69-0 ((3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid
• CAS No: 1187591-69-0
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 5763132
• PubChem ID: 92176757
• Update Time: 2025-10-12

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-chloro-β-[[(phenylmethoxy)carbonyl]amino]-, (βS)-
• (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid

• Inchi： 1S/C17H16ClNO4/c18-14-8-6-13(7-9-14)15(10-16(20)21)19-17(22)23-11-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m0/s1
• InChI Key： DHXHWTXUFRFSIW-HNNXBMFYSA-N
• SMILES： C1([C@@H](NC(OCC2=CC=CC=C2)=O)CC(O)=O)=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 536.7±50.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic Acid (CAS No. 1187591-69-0)

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid, identified by its CAS number 1187591-69-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its stereochemistry and functional groups, contribute to its potential therapeutic applications.

The< strong>benzyloxy)carbonylamino moiety in the name of this compound is a protective group commonly used in peptide synthesis, which suggests that it may be involved in the development of peptide mimetics or other protein-based therapeutics. The presence of the< strong>4-chlorophenyl group adds another layer of complexity, as halogenated aromatic compounds are often explored for their enhanced bioavailability and metabolic stability. This combination of features makes (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid a compound of interest for researchers looking to develop novel drugs with improved pharmacokinetic properties.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds due to their predictable biological activity and reduced side effects. The stereochemical center at the third carbon atom in (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid is crucial for its biological activity, and the (S)-configuration has been found to be particularly effective in several preclinical studies. This has led to increased efforts to develop efficient synthetic routes for this enantiomer, ensuring that researchers have access to high-purity material for their studies.

The< strong>4-chlorophenyl group in the molecule is also known to influence its interactions with biological targets. Chlorophenyl derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific positioning of this group in (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid suggests that it may interact with enzymes or receptors in a way that modulates these activities. This has prompted researchers to investigate the compound further, exploring its potential as a lead molecule for drug discovery.

One of the most exciting areas of research involving (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers hope to develop drugs that can modulate these pathways and treat disease effectively. The structural features of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid make it a promising candidate for this purpose, and several studies have already demonstrated its ability to inhibit certain kinases in vitro.

The< strong>benzyloxy)carbonylamino group not only serves as a protective group but also contributes to the overall solubility and stability of the molecule. This is particularly important for pharmaceutical applications, where drug candidates need to meet stringent criteria regarding their physical and chemical properties. The presence of this group also allows for further functionalization, enabling researchers to modify the molecule and explore new derivatives with enhanced biological activity or improved pharmacokinetic profiles.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(4-chlorophenyl)propanoic acid (CAS No. 1187591-69-0) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the stereochemistry at the third carbon atom and the presence of both protective and halogenated aromatic groups, make it an attractive candidate for drug discovery. Recent studies have highlighted its applications in developing kinase inhibitors and other therapeutic agents, demonstrating its importance as a lead molecule in medicinal chemistry.